Cas no 2411272-37-0 (4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperazine-1-sulfonyl fluoride)

• Product Name: 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperazine-1-sulfonyl fluoride
• CAS No: 2411272-37-0
• MF: C₉H₁₄FN₃O₂S₂
• MW: 279.354762554169
• CID: 5864887
• PubChem ID: 154879706
• Update Time: 2025-06-07

4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperazine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperazine-1-sulfonyl fluoride
• 2411272-37-0
• EN300-26589814
• Z3759229662

• Inchi： 1S/C9H14FN3O2S2/c1-8-9(16-7-11-8)6-12-2-4-13(5-3-12)17(10,14)15/h7H,2-6H2,1H3
• InChI Key： QDEKNPHFAZTLCF-UHFFFAOYSA-N
• SMILES： S(N1CCN(CC2=C(C)N=CS2)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 279.05114721g/mol
• Monoisotopic Mass: 279.05114721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 90.1Ų

Additional information on 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperazine-1-sulfonyl fluoride

Introduction to 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperazine-1-sulfonyl fluoride (CAS No. 2411272-37-0)

4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperazine-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2411272-37-0, belongs to a class of molecules that exhibit promising biological activities, making it a valuable tool in the development of novel therapeutic agents. The unique structural features of this compound, particularly its piperazine and thiazole moieties, contribute to its potential as a scaffold for drug discovery.

The chemical structure of 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperazine-1-sulfonyl fluoride consists of a piperazine ring substituted with a fluoro sulfonate group and an aromatic thiazole ring. The presence of the fluoro sulfonate group enhances the compound's solubility and reactivity, which are critical factors in medicinal chemistry. Additionally, the thiazole moiety is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. These characteristics make this compound an attractive candidate for further exploration in drug development.

In recent years, there has been growing interest in the use of thiazole derivatives in pharmaceutical research due to their diverse biological effects. Studies have demonstrated that thiazole-based compounds can interact with various biological targets, leading to potential therapeutic benefits. For instance, research has shown that certain thiazole derivatives exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. The structural motif of 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperazine-1-sulfonyl fluoride aligns well with these findings, suggesting its potential as an intermediate in the synthesis of novel drugs targeting such pathways.

The piperazine ring in this compound is another key feature that contributes to its pharmacological relevance. Piperazine derivatives are widely used in pharmaceuticals due to their ability to modulate neurotransmitter systems and enzyme activities. For example, piperazine-based compounds have been explored for their potential in treating neurological disorders and parasitic infections. The combination of the thiazole and piperazine moieties in 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperazine-1-sulfonyl fluoride creates a versatile framework that can be modified to enhance specific biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. These studies have highlighted the potential of 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperazine-1-sulfonyl fluoride as a lead compound for further optimization. By leveraging these computational tools, scientists can design analogs with improved pharmacokinetic properties and reduced side effects. This approach aligns with the broader goal of developing more effective and safer therapeutic agents.

The synthesis of 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperazine-1-sulfonyl fluoride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro sulfonate group at the piperazine nitrogen introduces reactive sites that can be further functionalized. This flexibility allows chemists to explore diverse chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening. Such libraries are instrumental in identifying novel drug candidates with optimized pharmacological profiles.

In conclusion, 4-[(4-Methyl-1,3-thiazol-5-yl)methyl]piperazine-1-sulfonyl fluoride (CAS No. 2411272-37-0) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. The combination of the thiazole and piperazine moieties offers a rich scaffold for drug discovery, while the presence of the fluoro sulfonate group enhances its reactivity and solubility. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.